Cas no 17243-56-0 (Visnafyllin)

Visnafyllin Properties

Names and Identifiers

• Visnafyllin
• 1,3-dimethyl-2-oxopurin-6-olate,2-(9-methoxy-7-methyl-5-oxofuro[3,2-g]chromen-4-yl)oxyethyl-trimethylazanium
• (2-((9-Methoxy-7-methyl-5-oxo-5H-furo(3,2-g)(1)benzopyran-4-yl)oxy)ethyl)trimethylammonium theophylline derivate
• (2-((9-Methoxy-7-methyl-5-oxo-5H-furo(3,2-g)(1)benzopyran-4-yl)oxy)ethyl)trimethylammonium theophylline derivative
• 2-[(9-methoxy-7-methyl-5-oxo-5H-furo[3,2-g]chromen-4-yl)oxy]-N,N,N-trimethylethanaminium 1,3-dimethyl-2-oxo-2,3-dihydro-1H-purin-6-o
• Kellofyllin
• UNII-GB901PL1KW
• Visnafilina
• Visnafylline [INN]
• Visnafyllinum
• 1,3-dimethyl-2-oxopurin-6-olate;2-(9-methoxy-7-methyl-5-oxofuro[3,2-g]chromen-4-yl)oxyethyl-trimethylazanium
• GB901PL1KW
• 2-[(9-Methoxy-7-methyl-5-oxo-5H-furo[3,2-g][1]benzopyran-4-yl)oxy]-N,N,N-trimethylethan-1-aminium 1,3-dimethyl-2-oxo-2,3-dihydro-1H-purin-6-olate
• Visnafylline
• Q27279010
• NS00125871
• SCHEMBL2109890
• 17243-56-0
• AKOS040754363
• DTXSID80938155
• +Expand

• InChIKey： YYMGJGZBINFWRD-UHFFFAOYSA-M
• Inchi： InChI=1S/C18H22NO5.C7H8N4O2/c1-11-10-13(20)14-15(23-9-7-19(2,3)4)12-6-8-22-16(12)18(21-5)17(14)24-11;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h6,8,10H,7,9H2,1-5H3;3,12H,1-2H3/q+1;/p-1
• SMILES： CC1=CC(=O)C2=C(C3=C(C(=C2O1)OC)OC=C3)OCC[N+](C)(C)C.CN1C(=C2C(=NC=N2)N(C1=O)C)[O-]

Computed Properties

• Exact Mass: 511.20687
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 511.20669828g/mol
• Heavy Atom Count: 37
• Complexity: 881
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.23